Cas no 1361686-86-3 (3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile)

• Product Name: 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile
• CAS No: 1361686-86-3
• MF: C₁₃H₆Cl₂FN
• MW: 266.097844600677
• CID: 4790127
• Update Time: 2025-06-30

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile

• Inchi： 1S/C13H6Cl2FN/c14-11-4-9(5-12(15)6-11)8-1-2-13(16)10(3-8)7-17/h1-6H
• InChI Key： POOGBPCVAVOLMH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C#N)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile

Research Brief on 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile (CAS: 1361686-86-3)

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile (CAS: 1361686-86-3) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's chemical structure, characterized by the presence of dichloro and fluoro substituents, confers distinct electronic and steric properties that make it a valuable scaffold for medicinal chemistry. Recent synthetic methodologies have optimized the production of 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile, with emphasis on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed cross-coupling reaction that significantly enhances the efficiency of its synthesis, reducing byproduct formation and enabling scalable production.

In terms of biological activity, 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile has shown promising results as a precursor in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. A recent study highlighted the compound's utility in the design of selective inhibitors for the JAK-STAT pathway, which is a target for autoimmune disease therapies. The fluorinated biphenyl core was found to enhance binding affinity and selectivity, as evidenced by in vitro and in silico analyses.

Furthermore, the compound's potential extends beyond kinase inhibition. Preliminary research has explored its incorporation into fluorescent probes for bioimaging applications. The presence of the nitrile group allows for further functionalization, enabling the attachment of fluorophores or other imaging moieties. A 2022 study in ACS Chemical Biology reported the development of a biphenyl-based probe derived from 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile, which exhibited high stability and specificity for cellular targets, making it a promising tool for diagnostic imaging.

Despite these advancements, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable asset in drug discovery and chemical biology.

In conclusion, 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonitrile (CAS: 1361686-86-3) represents a promising scaffold with diverse applications in medicinal chemistry and bioimaging. Ongoing research continues to uncover new synthetic routes and biological activities, paving the way for its integration into next-generation therapeutics and diagnostic tools. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential.